Anhalamine
Overview
Description
Epinorgalanthamine is a member of isoquinolines.
Scientific Research Applications
Biosynthesis in Peyote Alkaloids
Anhalamine is an important compound in the biosynthesis of phenolic tetrahydroisoquinoline alkaloids in peyote. Research conducted by Khanna, Takido, Rosenberg, and Paul (1970) proposed a biosynthetic pathway for anhalamine, suggesting it arises from the methylation and hydroxylation of dopamine, eventually leading to the formation of other alkaloids like anhalidine, anhalonidine, and pellotine (Khanna, Takido, Rosenberg, & Paul, 1970).
properties
CAS RN |
643-60-7 |
|---|---|
Product Name |
Anhalamine |
Molecular Formula |
C11H15NO3 |
Molecular Weight |
209.24 g/mol |
IUPAC Name |
6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-8-ol |
InChI |
InChI=1S/C11H15NO3/c1-14-9-5-7-3-4-12-6-8(7)10(13)11(9)15-2/h5,12-13H,3-4,6H2,1-2H3 |
InChI Key |
DVQVXTPSJBCBJI-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=C2CNCCC2=C1)O)OC |
Canonical SMILES |
COC1=C(C(=C2CNCCC2=C1)O)OC |
melting_point |
187.5 °C |
Other CAS RN |
643-60-7 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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